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Compound of Interest

Compound Name: AZ-PFKFB3-67 quarterhydrate

Cat. No.: B15577163

This document provides critical safety, operational, and disposal information for AZ-PFKFB3-
67 quarterhydrate, a potent and selective inhibitor of 6-phosphofructo-2-kinase/fructose-2,6-
biphosphatase 3 (PFKFB3). The following procedures are designed to ensure the safety of
laboratory personnel and compliance with standard research laboratory practices.

Properties of AZ-PFKFB3-67 Quarterhydrate

A summary of the key quantitative data for AZ-PFKFB3-67 quarterhydrate is presented below.
This information is crucial for accurate experimental planning and safe handling.
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Property Value Reference
Molecular Weight 455.51 g/mol [1112]
Formula C26H25Ns03 [1][2]
Purity >98% (HPLC) [11[2]
CAS Number 1704741-11-6 [1][2]

Storage Temperature

-20°C

[1](2]

Solubility in DMSO

100 mM (45.55 mg/mL)

[1]

Solubility in Ethanol

100 mM (45.55 mg/mL)

[1]

ICso for PFKFB3 11 nM [1][2]
ICso for PEKFB2 159 nM [1]12]
ICso for PFKFB1 1130 nM [1][2]

Proper Disposal Procedures for AZ-PFKFB3-67

Quarterhydrate

As no specific Safety Data Sheet (SDS) with detailed disposal instructions was found for AZ-

PFKFB3-67 quarterhydrate, general best practices for the disposal of chemical waste in a

laboratory setting must be followed. These procedures are based on guidelines from

environmental health and safety authorities.[3][4][5][6]

Step-by-Step Disposal Guide:

o Waste Identification and Segregation:

o Treat all waste containing AZ-PFKFB3-67 quarterhydrate as hazardous chemical waste.

o Do not mix this waste with non-hazardous waste.[5]

o Segregate waste streams. For example, do not mix organic solvent waste containing the

compound with aqueous waste.[4] Keep acidic and basic waste streams separate.[4][6]

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://www.tocris.com/products/az-pfkfb3-67_5742
https://www.rndsystems.com/products/az-pfkfb3-67_5742
https://www.tocris.com/products/az-pfkfb3-67_5742
https://www.rndsystems.com/products/az-pfkfb3-67_5742
https://www.tocris.com/products/az-pfkfb3-67_5742
https://www.rndsystems.com/products/az-pfkfb3-67_5742
https://www.tocris.com/products/az-pfkfb3-67_5742
https://www.rndsystems.com/products/az-pfkfb3-67_5742
https://www.tocris.com/products/az-pfkfb3-67_5742
https://www.rndsystems.com/products/az-pfkfb3-67_5742
https://www.tocris.com/products/az-pfkfb3-67_5742
https://www.tocris.com/products/az-pfkfb3-67_5742
https://www.tocris.com/products/az-pfkfb3-67_5742
https://www.rndsystems.com/products/az-pfkfb3-67_5742
https://www.tocris.com/products/az-pfkfb3-67_5742
https://www.rndsystems.com/products/az-pfkfb3-67_5742
https://www.tocris.com/products/az-pfkfb3-67_5742
https://www.rndsystems.com/products/az-pfkfb3-67_5742
https://www.benchchem.com/product/b15577163?utm_src=pdf-body
https://www.benchchem.com/product/b15577163?utm_src=pdf-body
https://www.benchchem.com/product/b15577163?utm_src=pdf-body
https://www.benchchem.com/product/b15577163?utm_src=pdf-body
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2024/01/08205109/Guide-to-Managing-Laboratory-Chemical-Waste.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/product/b15577163?utm_src=pdf-body
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2024/01/08205109/Guide-to-Managing-Laboratory-Chemical-Waste.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Containerization:

o Use a designated, leak-proof, and chemically compatible waste container.[3] The original
container or a similar plastic container is often suitable.

o The container must be in good condition and have a secure, tight-fitting lid.[3]

o Label the waste container clearly with "Hazardous Waste" and the full chemical name:
"AZ-PFKFB3-67 quarterhydrate". List all other components of the waste mixture (e.g.,
DMSO, ethanol, cell culture media).

o Storage of Waste:

o Store the waste container in a designated satellite accumulation area within the laboratory.

[4]
o Ensure the storage area is well-ventilated.[3]
o Keep the waste container closed at all times, except when adding waste.[5]
» Disposal Request:

o Follow your institution's specific procedures for hazardous waste pickup. This typically
involves submitting a request to the Environmental Health and Safety (EHS) department.

o Do not dispose of AZ-PFKFB3-67 quarterhydrate down the drain or in regular trash.[3][5]
Evaporation of chemical waste is also not a permissible disposal method.[5]

e Spill Cleanup:

o In the event of a spill, treat all cleanup materials (e.g., absorbent pads, gloves) as
hazardous waste and dispose of them in the designated waste container.[5]

PFKFB3 Signaling Pathway in Cancer Metabolism

PFKFB3 is a key enzyme in the regulation of glycolysis, a metabolic pathway often upregulated
in cancer cells (the Warburg effect).[7][8] PFKFB3 produces fructose-2,6-bisphosphate, a
potent allosteric activator of phosphofructokinase-1 (PFK-1), which is a critical rate-limiting step
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in glycolysis.[9] The expression and activity of PFKFB3 are regulated by various signaling
pathways, including those activated by growth factors, stress stimuli, and hypoxia.[7][10][11]

PFKFB3 Signaling Pathway in Cancer
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Caption: PFKFB3 signaling pathway and its role in cancer cell proliferation.

Experimental Workflow: In Vitro Kinase Assay with
AZ-PFKFB3-67

The following diagram illustrates a typical workflow for an in vitro kinase assay to evaluate the
inhibitory effect of AZ-PFKFB3-67 on PFKFB3 activity. This type of assay is fundamental in
drug discovery to determine the potency and selectivity of an inhibitor.
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Experimental Workflow: In Vitro Kinase Assay
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Caption: A typical workflow for an in vitro kinase assay.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15577163?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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